CID 71446894

• CAS No.: 223562-08-1
• Molecular Formula: Li3Sn
• Molecular Weight: 139.6 g/mol
• InChI: InChI=1S/3Li.Sn
• InChI Key: YUJPTFQELUSVQW-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Li].[Li].[Sn]

Description

Compound “CID 71446894” is a chemical entity with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71446894” involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of intermediate compounds, followed by their transformation into the final product through a series of chemical reactions. These reactions often involve the use of catalysts, solvents, and controlled temperatures to achieve the desired yield and purity.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized synthetic routes. The process involves large-scale reactors, precise control of reaction parameters, and efficient purification techniques to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 71446894” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that promote the desired chemical transformations.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used under controlled conditions to achieve oxidation.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce the compound.

Substitution: Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced.

Major Products: The major products formed from these reactions vary based on the specific reagents and conditions used. For instance, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

Compound “CID 71446894” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with biomolecules and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on disease pathways.

Industry: The compound is utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of compound “CID 71446894” involves its interaction with specific molecular targets and pathways. These interactions can modulate various biological processes, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Compound “CID 71446894” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups can provide insights into the unique properties of “this compound.”

Uniqueness: The distinct chemical structure and reactivity of “this compound” set it apart from other compounds, making it valuable for specific applications.

By understanding the detailed aspects of compound “this compound,” researchers can harness its potential for various scientific and industrial applications.